Cas no 919994-86-8 (2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester)
919994-86-8 structure
Product Name:2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester
CAS No:919994-86-8
MF:C14H10ClNO2
MW:259.687702655792
CID:760303
PubChem ID:66880747
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester
- ethyl 3-chloro-8-cyanonaphthalene-2-carboxylate
- DTXSID00735946
- 3-chloro-8-cyano-naphthalene-2-carboxylic acid ethyl ester
- SCHEMBL1026224
- 919994-86-8
- NUAPOGYABYXEGJ-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10ClNO2/c1-2-18-14(17)12-7-11-9(6-13(12)15)4-3-5-10(11)8-16/h3-7H,2H2,1H3
- InChI Key: NUAPOGYABYXEGJ-UHFFFAOYSA-N
- SMILES: ClC1C=C2C=CC=C(C#N)C2=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 259.0400063g/mol
- Monoisotopic Mass: 259.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.1Ų
2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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